4-iodo-2-[(E)-(2-{4-[(2-methylphenyl)amino]-6-[(4-nitrophenyl)amino]-1,3,5-triazin-2-yl}hydrazinylidene)methyl]phenol

• Molecular Formula: C23H19IN8O3
• Molecular Weight: 582.4 g/mol
• IUPAC Name: 4-iodo-2-[(E)-[[4-(2-methylanilino)-6-(4-nitroanilino)-1,3,5-triazin-2-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C23H19IN8O3/c1-14-4-2-3-5-19(14)27-22-28-21(26-17-7-9-18(10-8-17)32(34)35)29-23(30-22)31-25-13-15-12-16(24)6-11-20(15)33/h2-13,33H,1H3,(H3,26,27,28,29,30,31)/b25-13+
• InChI Key: QHZCPWDVFNAPKB-DHRITJCHSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)NC3=CC=C(C=C3)[N+](=O)[O-])N/N=C/C4=C(C=CC(=C4)I)O
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)NC3=CC=C(C=C3)[N+](=O)[O-])NN=CC4=C(C=CC(=C4)I)O

Description

4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL is a complex organic compound characterized by its unique structure, which includes an iodine atom, a triazine ring, and various aromatic groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL typically involves multiple steps, starting with the iodination of phenol derivatives. One common method involves the direct iodination of 2-methylphenol in aqueous alcohol solvents using a reagent prepared in situ from sodium hypochlorite and sodium iodide . This is followed by further functionalization to introduce the triazine and hydrazine moieties under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale iodination and subsequent functionalization steps, utilizing continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: Nitro groups can be reduced to amines.

Substitution: The iodine atom can be substituted with other nucleophiles in coupling reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with palladium catalysts, and nucleophiles like organolithium or Grignard reagents. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while reduction can produce corresponding amines. Substitution reactions can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in coupling reactions.

Biology: Investigated for its potential as a chemiluminescent agent for detecting cancer cells.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of advanced materials and as a precursor for various functionalized compounds.

Mechanism of Action

The mechanism of action of 4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, modulating biological pathways and exerting its effects. For instance, its chemiluminescent properties are utilized in assays for detecting cancer cells .

Comparison with Similar Compounds

Similar Compounds

4-Iodo-2-methylphenol: A simpler analog with similar iodination and phenolic properties.

2-Iodo-5-nitrophenol: Another related compound with nitro and iodine substituents.

4-Iodoanisole: Contains an iodine atom and a methoxy group, used in similar synthetic applications.

Uniqueness

4-IODO-2-[(E)-(2-{4-[(2-METHYLPHENYL)AMINO]-6-[(4-NITROPHENYL)AMINO]-1,3,5-TRIAZIN-2-YL}HYDRAZIN-1-YLIDENE)METHYL]PHENOL is unique due to its complex structure, which combines multiple functional groups, making it a versatile compound for various applications in research and industry.